4-Methoxy-6-(3-methylpiperazin-1-yl)pyrimidine hydrochloride

• IUPAC Name: 4-methoxy-6-(3-methylpiperazin-1-yl)pyrimidine;hydrochloride
• InChI: InChI=1S/C10H16N4O.ClH/c1-8-6-14(4-3-11-8)9-5-10(15-2)13-7-12-9;/h5,7-8,11H,3-4,6H2,1-2H3;1H
• InChI Key: UZWFQJODWFIYEE-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCN1)C2=CC(=NC=N2)OC.Cl
• Molecular Formula: C10H17ClN4O
• Molecular Weight: 244.72 g/mol
• CAS RN: 1353974-08-9

Description

• Melting Point : 109–111°C

Scientific Research Applications

Histamine H4 Receptor Ligands Research

A series of 2-aminopyrimidines, including derivatives of 4-Methoxy-6-(3-methylpiperazin-1-yl)pyrimidine, were synthesized as ligands for the histamine H4 receptor (H4R). These compounds, particularly one known as compound 4, showed potential as anti-inflammatory agents and in pain management, suggesting the utility of H4R antagonists in pain relief and inflammation control (Altenbach et al., 2008).

Synthesis of Pyrazolo and Triazolo[1,5-α]pyrimidines

Research involving methyl 3′-heteroarylamino-2′-(2,5-dichlorothiophene-3-carbonyl)acrylates led to the synthesis of pyrazolo[1,5-α]pyrimidine and triazolo[1,5-α]pyrimidine derivatives. This study contributes to the understanding of selective cyclization modes, which is relevant for the development of various pyrimidine-based compounds (Sweidan et al., 2020).

Antiviral Activity of Pyrazolo[3,4-d]pyrimidine Analogues

Research into 7-[(2-hydroxyethoxy)methyl]pyrazolo[3,4-d]pyrimidine analogues of sangivamycin and toyocamycin revealed that certain derivatives were active against human cytomegalovirus and herpes simplex virus type 1. This highlights the potential antiviral applications of pyrimidine analogues (Saxena et al., 1990).

Antiulcer Activity of Pyrimidine Derivatives

A study on (1H-pyrazol-1-yl)-, (1H-imidazol-1-yl)-, and (1H-1,2,4-triazol-1-yl)pyrimidines found that certain compounds, including 4-methoxy-6-methyl-2-(1H-pyrazol-1-yl)pyrimidine, demonstrated potent inhibition of ulcers in rats, indicating their potential as cytoprotective antiulcer agents (Ikeda et al., 1996).

Synthesis of Heterocyclic Sulfanyl Pyrimidin-4(3H)-ones

The synthesis of new heterocyclic sulfanyl pyrimidin-4(3H)-one derivatives and ethyl-2-(pyridin-4-yl) methoxy-1,2-dihydro-6-methyl-pyrimidine derivatives showcased a range of biological activities such as antimicrobial, anticancer, and anti-inflammatory effects (Bassyouni & Fathalla, 2013).